Cas no 1185158-48-8 ((1-Methyl-1H-pyrazol-3-yl)methanamine hydrochloride)

• Product Name: (1-Methyl-1H-pyrazol-3-yl)methanamine hydrochloride
• CAS No: 1185158-48-8
• MF: C₅H₁₀ClN₃
• MW: 147.605999469757
• CID: 1090074
• PubChem ID: 20850074
• Update Time: 2025-10-30

(1-Methyl-1H-pyrazol-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-Methyl-1H-pyrazol-3-yl)methanamine hydrochloride
• (1-methylpyrazol-3-yl)methanamine,hydrochloride
• AKOS022174919
• (1-methylpyrazol-3-yl)methanamine;hydrochloride
• (1-Methylpyrazol-3-yl)methanamine hydrochloride
• (1-Methyl-1H-pyrazol-3-yl)methylamine hydrochloride
• 1185158-48-8
• (1-Methyl-1H-pyrazol-3-yl)methanaminehydrochloride
• SCHEMBL1577150
• NDQKVPYUNYWHRS-UHFFFAOYSA-N
• (1-Methyl-1H-pyrazol-3-yl)MethylaMine HCl
• AMY18294
• MFCD04967252
• DTXSID10610078
• 1-(1-Methyl-1H-pyrazol-3-yl)methanamine--hydrogen chloride (1/1)
• G29040
• C-(1-Methyl-1H-pyrazol-3-yl)-methylamine hydrochloride
• (1-methylpyrazol-3-yl)methanamine HCl
• EN300-7512775
• 1-(1-METHYLPYRAZOL-3-YL)METHANAMINE HYDROCHLORIDE

• Inchi： 1S/C5H9N3.ClH/c1-8-3-2-5(4-6)7-8;/h2-3H,4,6H2,1H3;1H
• InChI Key： NDQKVPYUNYWHRS-UHFFFAOYSA-N
• SMILES： Cl.N1(C)C=CC(CN)=N1

Computed Properties

• Exact Mass: 147.0563250g/mol
• Monoisotopic Mass: 147.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 74.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on (1-Methyl-1H-pyrazol-3-yl)methanamine hydrochloride

Introduction to (1-Methyl-1H-pyrazol-3-yl)methanamine hydrochloride (CAS No. 1185158-48-8)

Compound (1-Methyl-1H-pyrazol-3-yl)methanamine hydrochloride, identified by its CAS number 1185158-48-8, is a significant chemical entity in the field of pharmaceutical research and development. This compound belongs to the pyrazole class of heterocyclic organic compounds, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methyl group at the 1-position and an amine functional group at the 3-position of the pyrazole ring, contribute to its unique chemical and pharmacological properties.

The hydrochloride salt form of (1-Methyl-1H-pyrazol-3-yl)methanamine enhances the solubility and stability of the compound, making it more suitable for various applications in medicinal chemistry and drug discovery. The pyrazole scaffold is well-known for its role in medicinal chemistry, often serving as a key pharmacophore in the design of bioactive molecules. Its versatility stems from the ability to incorporate various substituents at different positions, leading to a wide range of biological activities.

In recent years, there has been a growing interest in pyrazole derivatives as potential therapeutic agents. Research has demonstrated that these compounds exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The amine group in (1-Methyl-1H-pyrazol-3-yl)methanamine hydrochloride provides a site for further functionalization, allowing for the synthesis of more complex derivatives with enhanced pharmacological effects.

One of the most compelling aspects of this compound is its potential in oncology research. Studies have shown that pyrazole derivatives can interfere with critical signaling pathways involved in cancer cell proliferation and survival. For instance, certain pyrazole-based compounds have been found to inhibit kinases and other enzymes that are overexpressed in tumor cells. The structural motif of (1-Methyl-1H-pyrazol-3-yl)methanamine hydrochloride makes it a promising candidate for further investigation as an anti-cancer agent.

The compound's interaction with biological targets is another area of intense research. The amine group can form hydrogen bonds with various biomolecules, including proteins and nucleic acids, which is crucial for drug-receptor interactions. This property makes (1-Methyl-1H-pyrazol-3-yl)methanamine hydrochloride a valuable scaffold for designing molecules that can selectively bind to specific targets, thereby minimizing side effects.

Advances in computational chemistry have also played a pivotal role in understanding the pharmacological properties of this compound. Molecular modeling techniques allow researchers to predict how (1-Methyl-1H-pyrazol-3-yl)methanamine hydrochloride interacts with biological targets at the molecular level. These predictions are essential for guiding experimental design and optimizing drug candidates for clinical trials.

The synthesis of (1-Methyl-1H-pyrazol-3-yl)methanamine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies have enabled the efficient preparation of this compound, making it more accessible for research purposes. Techniques such as catalytic hydrogenation and nucleophilic substitution are commonly employed in its synthesis.

In conclusion, (1-Methyl-1H-pyrazol-3-yl)methanamine hydrochloride is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation into new therapeutic agents. As research continues to uncover new applications for pyrazole derivatives, compounds like this one are likely to play a crucial role in the development of next-generation drugs.